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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data for
dicyclohexylamine, a secondary amine utilized in various laboratory and industrial
applications, including as a corrosion inhibitor, a rubber vulcanization accelerator, and in
organic synthesis.[1][2] Due to its hazardous properties, a thorough understanding of its safe
handling, storage, and emergency procedures is critical for all personnel.

Hazard Identification and Classification

Dicyclohexylamine is a combustible, colorless to yellow liquid with a characteristic fishy,
amine-like odor.[3][4] It is classified as a corrosive and toxic substance that can cause severe
skin burns, eye damage, and is harmful if swallowed or in contact with skin.[5][6][7]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed.[5][6]
o H311: Toxic in contact with

Acute Toxicity, Dermal 3 )

skin.[5][6]

H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage.[5][6]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[5]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment, Acute [5][6]
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment, Chronic

with long lasting effects.[5][6]

This table summarizes the GHS classification for dicyclohexylamine.

NFPA 704 Ratings

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual
representation of the hazards associated with a substance.

Hazard Rating Description

Can cause serious or

Health 3 -
permanent injury.[4][8]
N Must be preheated before
Flammability 1 N
ignition can occur.[4][8][9]
- o Normally stable, even under
Instability/Reactivity 0

fire conditions.[4][8][9]

Special Hazards - No special hazards indicated.

This table outlines the NFPA 704 ratings for dicyclohexylamine.
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Exposure Limits and Toxicity Data
Occupational Exposure Limits

Currently, there are no established Permissible Exposure Limits (PELs) from the Occupational
Safety and Health Administration (OSHA) or Threshold Limit Values (TLVs) from the American
Conference of Governmental Industrial Hygienists (ACGIH) for dicyclohexylamine.[10]
Despite the absence of official limits, safe work practices should always be implemented to
minimize exposure.[10]

Toxicity Data

The following table summarizes the available toxicity data for dicyclohexylamine.

Test Species Route Value
LD50 Rat Oral 200 - 373 mg/kg[10]
LD50 Rabbit Dermal 200 - 316 mg/kg[5][10]

> 1.4 mg/L (6 hours)
[5]

LC50 Rat Inhalation

This table presents key toxicity data for dicyclohexylamine.

Safe Handling and Storage

Proper handling and storage procedures are essential to prevent exposure and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when working with
dicyclohexylamine.
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Protection Type Specification

Eye/Face Protection Tightly fitting safety goggles or a face shield.[5]

Chemical-resistant gloves (e.g., neoprene, nitrile
Skin Protection rubber) and protective clothing to prevent skin

contact.[3]

Use in a well-ventilated area or under a
chemical fume hood.[3] If ventilation is

Respiratory Protection inadequate, a NIOSH-approved respirator with
an appropriate cartridge for organic vapors

should be used.

This table details the recommended personal protective equipment for handling
dicyclohexylamine.

Storage Requirements

Dicyclohexylamine should be stored in a cool, dry, and well-ventilated area, separated from
incompatible materials.[9]

Parameter Recommendation

Container Tightly closed, original containers.[5][9]

Strong oxidizing agents, strong acids,
, , isocyanates, halogenated organics, peroxides,
Incompatible Materials o ) ] )
phenols (acidic), epoxides, anhydrides, and acid

halides.[2][8][9]

Store away from heat, sparks, and open flames.

[9]

Storage Conditions

This table provides guidelines for the safe storage of dicyclohexylamine.
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Caption: Hierarchy of controls for managing dicyclohexylamine exposure.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

Immediate first aid can significantly reduce the severity of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air and keep them at
rest in a position comfortable for breathing. If
breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[3][10]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water for
at least 15 minutes. Seek immediate medical
attention.[3][10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][9]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. If the person is conscious, give them a
small amount of water to drink. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.[3][5]

This table outlines the first aid procedures for dicyclohexylamine exposure.

Firefighting Measures

Dicyclohexylamine is a combustible liquid.[9]
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Aspect Recommendation

) S ] Dry chemical, carbon dioxide (CO2), water
Suitable Extinguishing Media .
spray, or alcohol-resistant foam.[9]

_ o _ Do not use a solid water stream as it may
Unsuitable Extinguishing Media )
scatter and spread the fire.

In a fire, poisonous gases such as nitrogen

Hazardous Combustion Products ) )
oxides and carbon monoxide are produced.[5][9]

Firefighters should wear self-contained
Firefighter Protection breathing apparatus (SCBA) and full protective
clothing.[5]

This table provides guidance for firefighting in the presence of dicyclohexylamine.

Spill Response

In case of a spill, the following steps should be taken:
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Caption: Workflow for responding to a dicyclohexylamine spill.

Experimental Protocols

Detailed experimental protocols involving dicyclohexylamine should always be conducted
within the framework of a comprehensive risk assessment. Standard operating procedures
(SOPs) must be developed and strictly followed. These SOPs should incorporate all the safety
information provided in this guide, including the mandatory use of engineering controls like
chemical fume hoods, the correct PPE, and detailed steps for waste disposal. All users must be
thoroughly trained on these procedures before commencing any work with
dicyclohexylamine.
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Conclusion

Dicyclohexylamine is a valuable chemical intermediate with significant hazards. A thorough
understanding and implementation of the health and safety guidelines outlined in this document
are paramount for the protection of laboratory personnel and the environment. By adhering to
these protocols, researchers can mitigate the risks associated with the use of
dicyclohexylamine and maintain a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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